Cas no 118001-91-5 (4-(1H-1,3-benzodiazol-1-ylmethyl)benzonitrile)

• Product name: 4-(1H-1,3-benzodiazol-1-ylmethyl)benzonitrile
• CAS No: 118001-91-5
• MF: C₁₅H₁₁N₃
• MW: 233.26794
• CID: 1207363
• PubChem ID: 863558

4-(1H-1,3-benzodiazol-1-ylmethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1H-benzimidazol-1-ylmethyl)-
• 4-(1H-benzimidazol-1-ylmethyl)Benzonitrile
• 4-(benzimidazol-1-ylmethyl)benzenecarbonitrile
• 118001-91-5
• Oprea1_707082
• 4-[(1H-1,3-benzodiazol-1-yl)methyl]benzonitrile
• F83233
• 4-(1H-1,3-benzodiazol-1-ylmethyl)benzonitrile
• KZMYEQMVROHICO-UHFFFAOYSA-N
• HMS1623P18
• RYM
• AKOS000196420
• EN300-59821
• Z26333434
• CS-0252330
• 4-(benzimidazol-1-ylmethyl)benzonitrile
• DA-14989
• SCHEMBL3496995
• XH0025

• Inchi： InChI=1S/C15H11N3/c16-9-12-5-7-13(8-6-12)10-18-11-17-14-3-1-2-4-15(14)18/h1-8,11H,10H2
• InChI Key： KZMYEQMVROHICO-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)N=CN2CC3=CC=C(C=C3)C#N

Computed Properties

• Exact Mass: 233.09543
• Monoisotopic Mass: 233.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 41.61